Cas no 6970-45-2 (Methyl 4-amino-3,5-dibromo-2-hydroxybenzoate)

• Product Name: Methyl 4-amino-3,5-dibromo-2-hydroxybenzoate
• CAS No: 6970-45-2
• MF: C₈H₇Br₂NO₃
• MW: 324.954080820084
• CID: 1738947
• PubChem ID: 247268
• Update Time: 2025-04-21

Methyl 4-amino-3,5-dibromo-2-hydroxybenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-amino-3,5-dibromo-2-hydroxybenzoate
• NSC61664
• AC1L6JWN
• AC1Q25EX
• CTK5D0999
• AR-1J5396
• NSC-61664
• AG-K-87593
• NSC61664; AC1L6JWN; AC1Q25EX; CTK5D0999; AR-1J5396; NSC-61664; AG-K-87593;
• 6970-45-2
• DTXSID00289499

• Inchi： 1S/C8H7Br2NO3/c1-14-8(13)3-2-4(9)6(11)5(10)7(3)12/h2,12H,11H2,1H3
• InChI Key： BMADYDCSAWWAFM-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=CC(C(=O)OC)=C1O)Br)N

Computed Properties

• Exact Mass: 322.87921
• Monoisotopic Mass: 322.879
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 72.6Ų

Experimental Properties

• Density: 2.025
• Boiling Point: 347.5°C at 760 mmHg
• Flash Point: 164°C
• Refractive Index: 1.664
• PSA: 72.55
• LogP: 2.86720